Cas no 828265-71-0 (2H-1-Benzopyran-2-one, 3-(bromomethyl)-7-methoxy-4-phenyl-)

• Product name: 2H-1-Benzopyran-2-one, 3-(bromomethyl)-7-methoxy-4-phenyl-
• CAS No: 828265-71-0
• MF: C₁₇H₁₃BrO₃
• MW: 345.187324285507
• CID: 681733
• PubChem ID: 11187025

2H-1-Benzopyran-2-one, 3-(bromomethyl)-7-methoxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-(bromomethyl)-7-methoxy-4-phenyl-
• 3-(bromomethyl)-7-methoxy-4-phenylchromen-2-one
• 828265-71-0
• DTXSID30458156

• Inchi： InChI=1S/C17H13BrO3/c1-20-12-7-8-13-15(9-12)21-17(19)14(10-18)16(13)11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： PGCZHSQGMUYMIY-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)C(=C(C(=O)O2)CBr)C3=CC=CC=C3

Computed Properties

• Exact Mass: 344.00481g/mol
• Monoisotopic Mass: 344.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų